2-[(8-methoxy-4-methyl-2-quinolinyl)thio]-N-1,3-thiazol-2-ylacetamide

• IUPAC Name: 2-(8-methoxy-4-methylquinolin-2-yl)sulfanyl-N-(1,3-thiazol-2-yl)acetamide
• InChI: InChI=1S/C16H15N3O2S2/c1-10-8-14(19-15-11(10)4-3-5-12(15)21-2)23-9-13(20)18-16-17-6-7-22-16/h3-8H,9H2,1-2H3,(H,17,18,20)
• InChI Key: XXSQYRDLRSSJRJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC2=C1C=CC=C2OC)SCC(=O)NC3=NC=CS3
• Molecular Formula: C16H15N3O2S2
• Molecular Weight: 345.4 g/mol

Description

2-[(8-methoxy-4-methyl-2-quinolinyl)thio]-N-1,3-thiazol-2-ylacetamide is a chemical compound that has been widely studied for its potential applications in scientific research. This compound, also known as MTQA, has been shown to have a variety of biochemical and physiological effects, making it a promising candidate for further investigation.

Mechanism of Action

The exact mechanism of action of 2-[(8-methoxy-4-methyl-2-quinolinyl)thio]-N-1,3-thiazol-2-ylacetamide is not fully understood, but it is believed to act through a variety of pathways. In cancer cells, 2-[(8-methoxy-4-methyl-2-quinolinyl)thio]-N-1,3-thiazol-2-ylacetamide has been shown to inhibit the activity of several enzymes involved in cell growth and division, leading to cell death. In neurodegenerative diseases, 2-[(8-methoxy-4-methyl-2-quinolinyl)thio]-N-1,3-thiazol-2-ylacetamide may act through the modulation of oxidative stress and inflammation pathways. In infectious diseases, 2-[(8-methoxy-4-methyl-2-quinolinyl)thio]-N-1,3-thiazol-2-ylacetamide may act through the disruption of bacterial and viral cell membranes.
Biochemical and Physiological Effects:
2-[(8-methoxy-4-methyl-2-quinolinyl)thio]-N-1,3-thiazol-2-ylacetamide has been shown to have a variety of biochemical and physiological effects, including the inhibition of cell growth and division, the induction of apoptosis, and the modulation of oxidative stress and inflammation pathways. 2-[(8-methoxy-4-methyl-2-quinolinyl)thio]-N-1,3-thiazol-2-ylacetamide has also been shown to have antimicrobial activity against a variety of pathogens, making it a potential candidate for the development of new antibiotics.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[(8-methoxy-4-methyl-2-quinolinyl)thio]-N-1,3-thiazol-2-ylacetamide in lab experiments is its broad range of potential applications. 2-[(8-methoxy-4-methyl-2-quinolinyl)thio]-N-1,3-thiazol-2-ylacetamide has been shown to have activity against cancer cells, neurodegenerative diseases, and infectious pathogens, making it a versatile compound for researchers to study. One limitation of using 2-[(8-methoxy-4-methyl-2-quinolinyl)thio]-N-1,3-thiazol-2-ylacetamide is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are several potential future directions for research on 2-[(8-methoxy-4-methyl-2-quinolinyl)thio]-N-1,3-thiazol-2-ylacetamide. One area of interest is the development of new anticancer drugs based on 2-[(8-methoxy-4-methyl-2-quinolinyl)thio]-N-1,3-thiazol-2-ylacetamide. Another area of interest is the potential use of 2-[(8-methoxy-4-methyl-2-quinolinyl)thio]-N-1,3-thiazol-2-ylacetamide in the treatment of neurodegenerative diseases. Additionally, further research is needed to fully understand the mechanism of action of 2-[(8-methoxy-4-methyl-2-quinolinyl)thio]-N-1,3-thiazol-2-ylacetamide and its potential applications in infectious disease research.

Synthesis Methods

The synthesis of 2-[(8-methoxy-4-methyl-2-quinolinyl)thio]-N-1,3-thiazol-2-ylacetamide involves a multi-step process that includes the reaction of 8-methoxy-4-methyl-2-quinoline thiol with 2-bromo-N-1,3-thiazol-2-ylacetamide in the presence of a base. The resulting product is then purified through a series of chromatography steps to obtain the final compound.

Scientific Research Applications

2-[(8-methoxy-4-methyl-2-quinolinyl)thio]-N-1,3-thiazol-2-ylacetamide has been studied for its potential applications in a variety of scientific research areas, including cancer research, neuroscience, and infectious disease research. In cancer research, 2-[(8-methoxy-4-methyl-2-quinolinyl)thio]-N-1,3-thiazol-2-ylacetamide has been shown to inhibit the growth of cancer cells and induce apoptosis, making it a potential candidate for the development of new anticancer drugs. In neuroscience, 2-[(8-methoxy-4-methyl-2-quinolinyl)thio]-N-1,3-thiazol-2-ylacetamide has been shown to have neuroprotective effects and may have potential applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. In infectious disease research, 2-[(8-methoxy-4-methyl-2-quinolinyl)thio]-N-1,3-thiazol-2-ylacetamide has been shown to have antimicrobial activity against a variety of pathogens, including bacteria and viruses.